Cas no 1445568-98-8 (3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile)

• Product Name: 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile
• CAS No: 1445568-98-8
• MF: C₉H₁₀N₄S₂
• MW: 238.332498073578
• CID: 6343046
• PubChem ID: 75388735
• Update Time: 2025-06-07

3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile
• EN300-2247413
• Z1513493732
• AKOS033387725
• 1445568-98-8

• Inchi： 1S/C9H10N4S2/c10-7-8-9(12-2-1-11-8)13-3-5-14-15-6-4-13/h1-2H,3-6H2
• InChI Key： FMNVCMAUGKPMAQ-UHFFFAOYSA-N
• SMILES： S1CCN(C2C(C#N)=NC=CN=2)CCS1

Computed Properties

• Exact Mass: 238.03468868g/mol
• Monoisotopic Mass: 238.03468868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 103Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile

Introduction to 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile (CAS No. 1445568-98-8)

3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile, with the CAS number 1445568-98-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, which include a dithiazepane ring fused to a pyrazine core. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile consists of a pyrazine ring with a cyano group at the 2-position and a dithiazepane ring attached at the 3-position. The dithiazepane ring is a six-membered heterocycle containing two sulfur atoms and one nitrogen atom, which contributes to its unique electronic and steric properties. These structural features are crucial for its potential biological activities and interactions with biological targets.

Recent studies have highlighted the potential of 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This makes it a potential candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile has been extensively studied to evaluate its suitability for therapeutic use. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In terms of clinical development, several Phase I trials have been conducted to assess the safety and tolerability of 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile. These trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. The results from these early-stage trials have paved the way for further clinical evaluation in Phase II trials focusing on specific therapeutic indications.

The mechanism of action of 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile is multifaceted. It has been shown to interact with multiple biological targets, including enzymes involved in oxidative stress pathways and receptors involved in inflammatory responses. This broad-spectrum activity may contribute to its potential efficacy across a range of diseases.

Beyond its therapeutic applications, 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile has also been explored for its use as a research tool in chemical biology. Its unique structure makes it an excellent probe for studying the biological roles of specific signaling pathways and molecular targets. For example, it has been used to investigate the regulation of microglial activation and neuroinflammation in preclinical models.

In conclusion, 3-(1,2,5-dithiazepan-5-yl)pyrazine-2-carbonitrile (CAS No. 1445568-98-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and multifaceted mechanism of action make it an exciting candidate for further research and development in both medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.